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Compound of Interest

Compound Name: ND-646

Cat. No.: B15617716

Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCH

PROFESSIONALS

This document provides comprehensive guidance for researchers, scientists, and drug

development professionals on the safe handling, operational use, and disposal of ND-646, a

potent allosteric inhibitor of Acetyl-CoA Carboxylase (ACC). Adherence to these procedures is

critical for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling ND-646, a thorough risk assessment should be conducted to ensure the

appropriate level of protection. The following personal protective equipment is mandatory to

minimize exposure and ensure safety in the laboratory.
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Face Shield

Recommended when handling

large quantities or if there is a

significant risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for any

tears or punctures before use

and change them frequently.

Body Protection Laboratory Coat

A standard laboratory coat

must be worn to protect street

clothing and skin from

contamination.

Chemical-resistant apron

Recommended when handling

larger volumes of ND-646

solutions.

Respiratory Protection Fume Hood

All work with solid ND-646 and

the preparation of stock

solutions should be performed

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Respirator

In situations where a fume

hood is not available or if there

is a risk of aerosolization

outside of a contained system,

a NIOSH-approved respirator

may be necessary.

Quantitative Data Summary
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The following tables provide key quantitative data for ND-646, essential for experimental

planning and execution.

Physicochemical Properties
Property Value Source

CAS Number 1434639-57-2 [1]

Molecular Formula C₂₈H₃₂N₄O₇S [1]

Molecular Weight 568.6 g/mol [1]

Appearance A solid [1]

UV Lambda Max 244, 312 nm [1]

Solubility Data
Solvent Solubility Source

DMSO ≥ 100 mg/mL (175.86 mM) [2][3]

DMF 30 mg/mL [1]

Ethanol 20 mg/mL [1]

DMSO:PBS (pH 7.2) (1:4) 0.20 mg/mL [1]

In Vitro Efficacy
Target IC₅₀ Source

Human ACC1 3.5 nM [2][3]

Human ACC2 4.1 nM [2][3]

Operational Plan: Handling and Storage
Strict adherence to the following operational procedures is necessary to ensure both the safety

of laboratory personnel and the stability of ND-646.
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Storage
Solid Compound: Store the solid form of ND-646 at -20°C for long-term stability (stable for ≥

4 years at this temperature).[1]

Stock Solutions: Prepare stock solutions in a suitable solvent like DMSO. Aliquot into single-

use vials to minimize freeze-thaw cycles. Store stock solutions at -80°C for up to one year or

at -20°C for up to one month.[3]

Preparation of Stock and Working Solutions
Stock Solution Preparation (in a fume hood):

Equilibrate the vial of solid ND-646 to room temperature before opening.

Weigh the desired amount of ND-646.

Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 100 mg/mL).[3]

Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication may be

used if necessary.[4]

Working Solution Preparation:

Thaw a single-use aliquot of the stock solution.

Dilute the stock solution to the final working concentration using the appropriate cell

culture medium or buffer immediately before use.

Experimental Protocols
The following are detailed methodologies for key experiments involving ND-646.

In Vitro Cell-Based Assays
This protocol outlines the general procedure for treating non-small cell lung cancer (NSCLC)

cells with ND-646.
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Cell Culture:

Culture NSCLC cell lines (e.g., A549, H460) in DMEM supplemented with 10% fetal

bovine serum (FBS) at 37°C in a humidified atmosphere with 5% CO₂.[3]

Cell Seeding:

Seed cells in 24-well or 96-well plates at a density that allows for logarithmic growth

throughout the experiment.

Treatment with ND-646:

The day after seeding, treat the cells with varying concentrations of ND-646 (e.g., 7 nM to

5000 nM).[3] A vehicle control (DMSO) should be run in parallel.

For experiments in lipid-depleted conditions, switch the media to one containing

delipidated FBS at the time of treatment.[3]

Incubation:

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Endpoint Analysis:

Assess cell viability, proliferation, or apoptosis using standard assays such as WST-1,

Cyquant, or flow cytometry.

In Vivo Animal Studies
This protocol describes the administration of ND-646 to mouse models of NSCLC. All animal

procedures must be approved by the institution's Animal Care and Use Committee.

Animal Models:

Utilize appropriate mouse models, such as athymic nude mice bearing A549

subcutaneous xenografts or genetically engineered mouse models (e.g., Kras;Trp53⁻/⁻).

[3][5]
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Formulation of ND-646 for Oral Gavage:

For in vivo studies, ND-646 can be formulated in a vehicle solution containing 0.9% NaCl,

1% Tween 80, and 0.5% methylcellulose.[2][5]

Alternatively, a formulation of DMSO, PEG300, Tween80, and saline can be used.[3]

Ensure the compound is fully solubilized by vortexing and sonication. Prepare the

formulation fresh daily.[5]

Dosing:

Administer ND-646 via oral gavage at the desired dosage (e.g., 25 mg/kg or 50 mg/kg).[3]

Dosing can be once daily (QD) or twice daily (BID).

Monitoring:

Monitor tumor growth using calipers for subcutaneous models or bioluminescence imaging

for orthotopic models.[5]

Record animal body weights daily to assess toxicity.

Pharmacodynamic and Efficacy Assessment:

At the end of the study, collect tumors and tissues for analysis of target engagement (e.g.,

P-ACC levels) and efficacy endpoints.[2]

Disposal Plan
Proper disposal of ND-646 and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance. As a novel small molecule inhibitor, ND-646
should be treated as hazardous chemical waste.

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with ND-646 (e.g., pipette tips, gloves,

empty vials) in a designated, clearly labeled hazardous waste container.[4]
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Liquid Waste: Dispose of all unused stock solutions and working solutions containing ND-
646 as liquid hazardous waste. Collect in a dedicated, leak-proof, and compatible

container.[4]

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "ND-646".[4]

Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated area away from

general laboratory traffic.[4]

Disposal Procedure:

Follow your institution's specific procedures for hazardous chemical waste disposal.

Contact your Environmental Health and Safety (EHS) department to arrange for waste

pickup.

The first rinse of any "empty" container that held ND-646 must be collected and disposed

of as hazardous waste.[4] After thorough rinsing, the container can be disposed of as non-

hazardous waste after defacing the original label.[4]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of ND-646 and a typical experimental

workflow.
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Caption: Mechanism of action of ND-646 as an allosteric inhibitor of ACC.
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Caption: General experimental workflow for evaluating ND-646 in preclinical models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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